Cas no 16364-15-1 (1,4-Benzenediamine,N1-(1,3-dimethylbutyl)-N4-(4-methylphenyl)-)

• Product Name: 1,4-Benzenediamine,N1-(1,3-dimethylbutyl)-N4-(4-methylphenyl)-
• CAS No: 16364-15-1
• MF: C₁₉H₂₆N₂
• MW: 282.423144817352
• CID: 147435
• PubChem ID: 85989
• Update Time: 2025-04-19

1,4-Benzenediamine,N1-(1,3-dimethylbutyl)-N4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1-(1,3-dimethylbutyl)-N4-(4-methylphenyl)-
• N-(1,3-dimethylbutyl)-N'-(p-tolyl)benzene-p-diamine
• 1,4-Benzenediamine, N-(1,3-dimethylbutyl)-N'-(4-methylphenyl)-
• N-(4-methylpentan-2-yl)-N'-(4-methylphenyl)benzene-1,4-diamine
• p-Phenylenediamine, N-(1,3-dimethylbutyl)-N'-p-tolyl-
• Einecs 240-421-9
• N-(1,3-Dimethylbutyl)-N'-(p-tolyl)-p-phenylenediamine
• 1,4-Benzenediamine, N1-(1,3-dimethylbutyl)-N4-(4-methylphenyl)-
• 4-N-(4-methylpentan-2-yl)-1-N-(4-methylphenyl)benzene-1,4-diamine
• SCHEMBL2720733
• N-(1,3-dimethylbutyl)-N/'-(p-tolyl)benzene-p-diamine
• 16364-15-1
• NS00054096
• DTXSID00884882
• BRHHHNJIRNMRFM-UHFFFAOYSA-N
• DTXCID901024303

• Inchi： 1S/C19H26N2/c1-14(2)13-16(4)20-17-9-11-19(12-10-17)21-18-7-5-15(3)6-8-18/h5-12,14,16,20-21H,13H2,1-4H3
• InChI Key： BRHHHNJIRNMRFM-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NC1C=CC(C)=CC=1)C(C)CC(C)C

Computed Properties

• Exact Mass: 282.20978
• Monoisotopic Mass: 282.209599
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1
• XLogP3: 5.9

Experimental Properties

• Density: 1.028
• Boiling Point: 429.7°Cat760mmHg
• Flash Point: 256.6°C
• Refractive Index: 1.594
• PSA: 24.06